Cas no 2229466-58-2 (3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one)

• Product Name: 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one
• CAS No: 2229466-58-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5922406
• PubChem ID: 165706710
• Update Time: 2025-06-08

3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one
• EN300-1878175
• 2229466-58-2

• Inchi： 1S/C11H12N4O/c12-7-6-11(16)10-8-15(14-13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2
• InChI Key： AHRMHOFNYKWOKE-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=2)N=N1)CCN

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one

Professional Introduction to 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one (CAS No. 2229466-58-2)

3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229466-58-2, has garnered attention due to its potential applications in drug development and molecular research. The presence of both amino and triazole functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The structural framework of 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one consists of a propanone backbone substituted with an amino group at the third carbon and a phenyl-substituted triazole ring at the first carbon. This configuration allows for diverse chemical modifications, making it a valuable building block in organic synthesis. The triazole moiety, in particular, is known for its stability and bioactivity, which has been extensively studied in the context of antimicrobial and anti-inflammatory agents.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one in developing novel therapeutic agents. The triazole ring is a prominent feature in many drugs due to its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that triazole derivatives exhibit potent inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

In the realm of drug discovery, the amino group in 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-one serves as a critical site for further functionalization. This allows chemists to attach various pharmacophores or linkers, enhancing the compound's pharmacological properties. Researchers have leveraged this flexibility to design molecules with improved solubility, bioavailability, and target specificity. Such modifications are essential for optimizing drug candidates throughout the development pipeline.

The synthesis of 3-amino-1-(1-phenyl-1H-1,2,3-triazol-4-ylole)propanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process that has been refined over recent decades through advances in catalytic systems. These improvements have not only increased yield but also reduced the environmental impact of synthetic protocols.

The pharmaceutical industry has shown particular interest in derivatives of 3-amino-la(philic)-substituted propanone, given their potential as scaffolds for new drugs. For example, modifications at the phenyl ring can alter electronic properties and influence binding affinity to biological targets. Such fine-tuning is crucial for achieving desired pharmacological outcomes without compromising safety profiles.

Ongoing research continues to explore the therapeutic potential of compounds like CAS No. 2229466-la(philic)-substituted propanone. Studies are focusing on understanding how structural variations affect molecular interactions and biological responses. This includes investigating mechanisms of action in vitro and evaluating efficacy in preclinical models. Such studies are foundational for translating laboratory findings into clinical applications.

The versatility of CAS No. 2229466-la(philic)-substituted propanone extends beyond pharmaceuticals into agrochemicals and materials science. Its ability to serve as a precursor for more complex molecules makes it valuable across multiple industries. Innovations in synthetic methodologies have further expanded its utility, enabling researchers to access novel derivatives with tailored properties.

In conclusion, 3-amino-la(philic)-substituted propanone stands out as a promising compound with broad applications in chemical synthesis and drug development. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic potential. As research progresses, we can anticipate more discoveries that will solidify its role as a key intermediate in modern chemistry.